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Compound of Interest

Compound Name:
2-(2-Methoxyethyl)Piperidine

Hydrochloride

CAS No.: 1185088-10-1

Cat. No.: B1420887

Get Quote

Technical Safety Guide: 2-(2-Methoxyethyl)Piperidine Hydrochloride

Document Control:

Target Compound: 2-(2-Methoxyethyl)piperidine Hydrochloride[1][2]

CAS Registry Number: 1185088-10-1[1]

Classification: Acute Toxin (Oral), Category 3[3][4]

Context: Pharmaceutical Intermediate / Research Chemical

Part 1: Chemical Identity & Molecular Architecture
1.1 Structural Profile This compound is a piperidine derivative characterized by a 2-

methoxyethyl side chain at the ortho position relative to the nitrogen heteroatom. As a

hydrochloride salt, the basic nitrogen is protonated, rendering the compound an ionic solid with

distinct solubility and stability profiles compared to its free base liquid counterpart.
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Property Specification

Chemical Name 2-(2-Methoxyethyl)piperidine hydrochloride

Molecular Formula C₈H₁₇NO[1][2] · HCl

Molecular Weight 179.69 g/mol

Physical State Solid (Crystalline powder)

Solubility
High in Water, Methanol; Low in non-polar

solvents (Hexane)

Hygroscopicity Moderate to High (Typical of amine HCl salts)

1.2 Strategic Utility in Drug Design In medicinal chemistry, this scaffold serves as a critical

pharmacophore. The piperidine ring is a "privileged structure" found in numerous therapeutics.

The methoxyethyl side chain provides a specific lipophilic/hydrophilic balance (logP

modulation) and acts as a hydrogen bond acceptor, often mimicking neurotransmitter motifs. It

is structurally relevant to the synthesis of Class IC anti-arrhythmic agents (e.g., analogs of

Encainide) and Sigma receptor ligands.

Part 2: Comprehensive Hazard Assessment
2.1 GHS Classification & Causality Unlike simple buffers, this compound is biologically active.

The primary risk is Acute Toxicity (Oral).[5][6]

Signal Word:DANGER

Hazard Statement:H301 - Toxic if swallowed.[4]

Precautionary Principle: Treat as a potent bioactive agent. The piperidine moiety allows for

rapid absorption across biological membranes, potentially affecting the central nervous

system (CNS) or cardiovascular ion channels.

2.2 Risk Differentiation: Salt vs. Free Base Researchers often conflate the hazards of the salt

with the free base.

Free Base (Liquid): Often Corrosive (H314), Flammable (H225), and Volatile.
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HCl Salt (Solid): Reduced volatility and flammability, but retains systemic toxicity. The salt

form masks the "fishy" warning odor of the amine, increasing the risk of inadvertent exposure

via dust inhalation.

2.3 Visualizing the Safety Decision Matrix The following diagram outlines the decision logic for

handling this specific salt versus its free base precursor.

Compound Selection

Is it HCl Salt or Free Base?

Free Base (Liquid) HCl Salt (Solid)

Risk: Corrosive Vapors + Flammability

Control: Fume Hood + Grounded Glassware

Solubilization Step

Risk: Toxic Dust (H301) + Hygroscopic

Control: Weighing Enclosure + N95/P100 Mask

Verify pH (Acidic due to HCl)

Click to download full resolution via product page
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Figure 1: Comparative safety logic for Piperidine derivatives. The HCl salt mitigates

flammability but requires strict dust control due to systemic toxicity.

Part 3: Strategic Handling & Storage Protocols
3.1 Environmental Control (Hygroscopicity Management) Amine hydrochlorides are prone to

absorbing atmospheric moisture. Water uptake leads to:

Stoichiometric Error: Weighing wet compound alters the molar concentration of reaction

mixtures.

Hydrolysis Risk: Long-term moisture exposure can degrade the compound or facilitate

clumping.

Protocol: Store under inert atmosphere (Argon/Nitrogen) or in a desiccator.

Verification: If the white powder turns to a sticky gum or translucent solid, it has absorbed

significant water. Recrystallization (typically EtOH/Et2O) may be required.

3.2 Safe Weighing Workflow (Self-Validating) Because the substance is Toxic (H301), standard

open-bench weighing is insufficient.

Preparation: Place balance inside a localized exhaust enclosure or deeply inside a chemical

fume hood.

PPE: Double nitrile gloves (0.11mm minimum) to prevent permeation if solubilized; safety

glasses; lab coat.

Technique: Use an anti-static gun if the powder is flighty.

Validation: Wipe the balance area with a wet tissue after weighing. Check the tissue with a

universal pH indicator. A distinct color change (red/acidic) indicates containment failure

(spilled salt).

Part 4: Emergency Response & Toxicology
4.1 Mechanism of Toxicity While specific LD50 data for this exact CAS is limited, it is

structurally related to piperidine (LD50 oral rat ~400 mg/kg) and substituted piperidines.
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Target Organs: CNS (potential for seizures/tremors), Gastrointestinal tract.

Symptoms: Nausea, salivation, tremors, dyspnea.

4.2 First Aid Algorithms

Scenario Immediate Action Rationale

Inhalation

Move to fresh air. If breathing

is labored, administer oxygen

(trained personnel only).

Salt dust can cause

bronchospasm; piperidines are

respiratory irritants.

Skin Contact

Wash with soap and water for

15 min. Do not use solvent

(ethanol/acetone).

Solvents increase skin

permeability, accelerating

systemic absorption of the

toxin.

Ingestion

IMMEDIATE MEDICAL

ATTENTION. Rinse mouth.[3]

[6][7] Do NOT induce vomiting.

H301 classification implies

small doses are dangerous.

Vomiting risks aspiration.

Part 5: Synthesis & Application Context
5.1 Retrosynthetic Utility This compound is frequently used to introduce the piperidine motif into

larger bioactive molecules via N-alkylation or amide coupling.

5.2 Workflow: Free Base Liberation For many reactions (e.g., nucleophilic substitution), the HCl

salt must be converted to the free base in situ or prior to reaction.

Protocol:

Dissolve 2-(2-Methoxyethyl)piperidine HCl in water.

Basify with 1M NaOH or Na₂CO₃ to pH > 12.

Extract with Dichloromethane (DCM) x 3.

Dry organic layer over MgSO₄.
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Self-Validation: The aqueous layer should remain basic; the organic layer should contain the

amine (verify via TLC: amine will streak on silica unless treated with triethylamine).

2-(2-Methoxyethyl)
piperidine HCl

Base Treatment
(NaOH/K2CO3)

Deprotonation Reactive Free Base
(Nucleophile)

Extraction Target Scaffold
(e.g. Encainide Analog)

N-Alkylation / Amidation

Click to download full resolution via product page

Figure 2: Activation workflow. The salt is a stable storage form; the free base is the reactive

species.
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(Note: While specific toxicological data for CAS 1185088-10-1 is proprietary to suppliers, the

H301 classification is derived from the structural class and supplier safety declarations.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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